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Cat. No.: B1254906 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Executive Summary
Intermedeol, a naturally occurring eudesmane sesquiterpenoid, has garnered significant

attention for its role in plant defense, particularly its potent arthropod repellent and feeding

deterrent properties. Found in notable concentrations in plants such as the American

beautyberry (Callicarpa americana), this compound serves as a valuable model for

understanding the chemical ecology of plant-herbivore interactions. This technical guide

provides a comprehensive overview of the current knowledge on Intermedeol, including its

biosynthesis, the signaling pathways likely regulating its production, quantitative data on its

bioactivity, and detailed experimental protocols for its study. The information is intended to

serve as a foundational resource for researchers in natural product chemistry, chemical

ecology, and drug development seeking to explore the potential of Intermedeol and related

compounds.

Chemical and Physical Properties of Intermedeol
Intermedeol is a sesquiterpenoid alcohol with the chemical formula C₁₅H₂₆O.[1] As a member

of the eudesmane class of sesquiterpenoids, its structure is based on the eudesmane skeleton.

[2]

Table 1: Chemical and Physical Properties of Intermedeol
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Property Value Reference

Chemical Formula C₁₅H₂₆O [1]

Molecular Weight 222.37 g/mol [1]

IUPAC Name

(1S,4aS,7R,8aS)-1,4a-

dimethyl-7-(prop-1-en-2-

yl)decahydronaphthalen-1-ol

[3]

Class Eudesmane Sesquiterpenoid [2]

Appearance Not specified in literature

Boiling Point Not specified in literature

Melting Point Not specified in literature

Solubility Not specified in literature

Biosynthesis of Intermedeol
The precise enzymatic pathway for Intermedeol biosynthesis has not been fully elucidated.

However, based on the established pathways for sesquiterpenoid synthesis in plants, a

putative pathway can be described. Sesquiterpenoids are derived from the C15 precursor,

farnesyl pyrophosphate (FPP).[1] In plants, FPP is synthesized via the mevalonate (MVA)

pathway in the cytosol.[4]

The biosynthesis of Intermedeol likely proceeds as follows:

Farnesyl Pyrophosphate (FPP) Synthesis: The MVA pathway produces the five-carbon

building blocks, isopentenyl pyrophosphate (IPP) and its isomer dimethylallyl pyrophosphate

(DMAPP). These are sequentially condensed to form the ten-carbon geranyl pyrophosphate

(GPP) and subsequently the fifteen-carbon FPP.

Cyclization by Sesquiterpene Synthase: A specific, yet unidentified, sesquiterpene synthase

(STS) catalyzes the cyclization of FPP to form a eudesmane carbocation intermediate.

Modification by Cytochrome P450 Monooxygenases: The eudesmane skeleton is then likely

modified by cytochrome P450 monooxygenases (CYP450s), which introduce hydroxyl
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groups and other functionalizations to create the final Intermedeol structure.[5][6]

Putative Biosynthesis Pathway of Intermedeol
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Caption: Putative biosynthesis pathway of Intermedeol.

Role in Plant Defense Mechanisms
Intermedeol is a key component of the chemical defense arsenal of certain plants, exhibiting

both repellent and anti-feedant properties against a range of arthropods.

Repellent Activity
Intermedeol has demonstrated significant repellent activity against several medically and

agriculturally important arthropods.

Table 2: Repellent Activity of Intermedeol

Arthropod
Species

Bioassay Type
Concentration
/ Dose

% Repellency Reference

Aedes aegypti

(Yellow Fever

Mosquito)

Bite-deterrent Not specified Significant [7][8]

Anopheles

stephensi

(Malaria

Mosquito)

Bite-deterrent Not specified Significant [7][8]

Ixodes scapularis

(Blacklegged

Tick)

Cloth strip 155 nmole/cm² 96% [8]

Solenopsis

invicta (Red

Imported Fire

Ant)

Digging bioassay 1.50 ppm Significant [8][9]

Solenopsis

richteri (Black

Imported Fire

Ant)

Digging bioassay 6.25 ppm Significant [8][9]
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Feeding Deterrent Activity
In addition to its repellent effects, Intermedeol can deter feeding in herbivores, thus reducing

damage to the plant. This activity has been demonstrated in laboratory bioassays.[8]

Signaling Pathways in Intermedeol Production
The production of plant secondary metabolites, including sesquiterpenoids like Intermedeol, is
often induced by biotic stresses such as herbivory and pathogen attack. This induction is

regulated by a complex network of phytohormone signaling pathways, primarily involving

jasmonic acid (JA), salicylic acid (SA), and ethylene (ET).[10][11]

Jasmonic Acid (JA) Pathway: This pathway is typically activated in response to damage from

chewing herbivores and necrotrophic pathogens.[10] Herbivore feeding often leads to the

synthesis and accumulation of JA, which then activates transcription factors that upregulate

the expression of genes involved in the biosynthesis of defense compounds, including

terpene synthases.[12][13]

Salicylic Acid (SA) Pathway: The SA pathway is generally associated with defense against

biotrophic pathogens and some phloem-feeding insects.[10] There can be antagonistic or

synergistic crosstalk between the JA and SA pathways, allowing the plant to fine-tune its

defense response to specific threats.[14]

Ethylene (ET) Pathway: Ethylene often works in conjunction with JA to regulate defenses

against certain herbivores and pathogens.[11] The ET signaling pathway can modulate the

expression of defense-related genes and contribute to the overall induced defense response.

While direct experimental evidence specifically linking these pathways to Intermedeol
production is currently lacking, it is highly probable that its synthesis is upregulated by the JA

pathway in response to herbivory, given its role as a defense against chewing insects.
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General Plant Defense Signaling Pathways
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Workflow for Intermedeol Extraction and Quantification

1. Collect C. americana leaves

2. Weigh ~0.5g of tissue

3. Place in 20mL headspace vial

4. Equilibrate at 40°C for 30 min

5. Expose SPME fiber for 30 min

6. Desorb in GC-MS inlet (250°C)

7. GC separation and MS detection

8. Identify and quantify Intermedeol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1254906#intermedeol-and-its-role-in-plant-defense-
mechanisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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